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Compound of Interest

Compound Name: Basic yellow 57

Cat. No.: B008371 Get Quote

Essential Safety and Handling Guide for Basic
Yellow 57
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Basic Yellow 57 (CAS No. 68391-31-1) in a laboratory setting.

Adherence to these guidelines is critical for ensuring personnel safety and minimizing

environmental impact.

Hazard Overview and Toxicological Data
Basic Yellow 57 is a monoazo dye.[1] While it has a history of use in cosmetic hair coloring

products, it requires careful handling in a laboratory environment due to potential hazards.[2][3]

It is a solid powder, yellow in color, and is soluble in water and ethanol.[4]

An EpiOcular™ assay predicted Basic Yellow 57 to be irritating to the human eye.[2] However,

studies in rabbits with the neat substance did not show ocular irritation.[2] It is not considered a

skin sensitizer.[2] While not found to be mutagenic in Ames tests, some equivocal positive

results were observed in other in-vitro genotoxicity assays.[2] There is a lack of carcinogenicity

studies, which is a point of concern noted by safety evaluation panels.[2]

Quantitative Toxicological Data
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Metric Species Route Value Reference

LD₅₀ Mouse Oral 2350 mg/kg bw [2]

LD₅₀
Rat (Sprague-

Dawley)
Oral >2000 mg/kg bw [2]

LD₅₀ Rat (CFY) Oral
1000 - 2000

mg/kg bw
[2]

LD₅₀ Rat Dermal >2000 mg/kg bw [2]

NOAEL

(Developmental)
Rat Oral 300 mg/kg/day [5]

NOEL (Maternal) Rat Oral 100 mg/kg/day [5]

LOAEL

(Subchronic)
Rat Oral 100 mg/kg bw/d [5]

NOAEL

(Chronic)
Models

Chronic

Exposure
20 mg/kg/day [5]

Personal Protective Equipment (PPE)
Based on the hazard profile, the following PPE is mandatory when handling Basic Yellow 57,

particularly in its powdered form, to prevent skin and eye contact and inhalation.

Hand Protection: Chemical-resistant gloves are required. Nitrile or neoprene gloves are

recommended. Always inspect gloves for integrity before use and wash hands thoroughly

after handling.

Eye and Face Protection: Wear safety glasses with side shields or chemical splash goggles.

If there is a significant risk of splashing, a face shield should be worn in addition to goggles.

Skin and Body Protection: A standard laboratory coat must be worn and kept fastened. For

procedures with a higher risk of contamination, consider wearing additional protective

clothing such as an apron or coveralls.
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Respiratory Protection: When handling the powder outside of a certified chemical fume hood

or other ventilated enclosure, a NIOSH-approved respirator appropriate for powders (e.g., an

N95 or P100 particulate respirator) should be used to minimize inhalation.

Operational Plan: Step-by-Step Handling
Procedures
Engineering Controls:

Always handle Basic Yellow 57 powder in a certified chemical fume hood or a glove box to

minimize inhalation exposure.

Ensure an eyewash station and a safety shower are readily accessible in the immediate

work area.

Step-by-Step Handling:

Preparation: Before handling, ensure all necessary PPE is donned correctly. Clear the work

area of any unnecessary items.

Weighing (Powder): Conduct all weighing operations within a chemical fume hood or a

balance enclosure to contain airborne particles.

Solution Preparation: When preparing solutions, add the solid Basic Yellow 57 slowly to the

solvent to avoid splashing.

Storage: Store Basic Yellow 57 in a tightly sealed, clearly labeled container. It should be

stored in a cool, dry, and well-ventilated area, away from strong oxidizing agents.[4] The

substance is stable under normal temperatures and pressures.[4]

Post-Handling: After handling, decontaminate the work surface. Remove and properly

dispose of contaminated PPE. Wash hands and any exposed skin thoroughly with soap and

water.

Emergency Procedures: First Aid and Spill
Response
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First-Aid Measures:

Inhalation: Move the affected person to fresh air immediately. If breathing is difficult or has

stopped, provide artificial respiration. Seek immediate medical attention.

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

any contaminated clothing. If irritation persists, seek medical attention.

Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water

and give them a small amount of water to drink. Never give anything by mouth to an

unconscious person. Seek immediate medical attention.

Chemical Spill Response Workflow:
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Workflow for Basic Yellow 57 Spill

Spill Occurs

Evacuate Immediate Area
Alert Others

Assess Spill Size & Risk
(Minor vs. Major)

Minor Spill Procedure

Minor

Major Spill Procedure

Major

Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator if powder)

Secure the Area
Restrict Access

Contain the Spill
(Use absorbent pads or granules)

Clean Up Spill
- Solid: Carefully sweep or vacuum (HEPA filter).

- Liquid: Absorb with inert material.

Collect Waste
Place in a labeled, sealed container.

Decontaminate Area
Wash with soap and water.

Dispose of Waste
as Hazardous Waste

Report Incident
to Lab Supervisor/EHS

Contact Emergency Personnel
& Environmental Health & Safety (EHS)

Follow EHS Instructions

Click to download full resolution via product page

Caption: Logical workflow for responding to a chemical spill of Basic Yellow 57.
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Disposal Plan
All waste materials contaminated with Basic Yellow 57 must be treated as hazardous waste.

Step-by-Step Disposal Procedure:

Waste Collection:

Solid Waste: Collect unused Basic Yellow 57 powder and any contaminated solids (e.g.,

paper towels, gloves, weigh boats) in a dedicated, sealed, and clearly labeled hazardous

waste container.

Liquid Waste: Collect solutions containing Basic Yellow 57 in a separate, sealed, and

clearly labeled hazardous waste container. Do not mix with other incompatible waste

streams.

Labeling: Ensure all waste containers are accurately labeled with "Hazardous Waste," the full

chemical name "Basic Yellow 57," and the associated hazards (e.g., "Irritant").

Storage: Store hazardous waste containers in a designated and secure satellite

accumulation area until they are collected.

Disposal: Arrange for the disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) department. Follow all local, state, and federal

regulations for hazardous waste disposal. Do not dispose of Basic Yellow 57 down the drain

or in regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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